Cas no 1525506-32-4 (1-(2,2-dimethylpropyl)cyclopentylmethanamine)

• Product Name: 1-(2,2-dimethylpropyl)cyclopentylmethanamine
• CAS No: 1525506-32-4
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6442275
• PubChem ID: 82598103
• Update Time: 2025-05-30

1-(2,2-dimethylpropyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)cyclopentylmethanamine
• [1-(2,2-dimethylpropyl)cyclopentyl]methanamine
• EN300-1813682
• 1525506-32-4

• Inchi： 1S/C11H23N/c1-10(2,3)8-11(9-12)6-4-5-7-11/h4-9,12H2,1-3H3
• InChI Key： JTCOEDBAWUCZRZ-UHFFFAOYSA-N
• SMILES： NCC1(CC(C)(C)C)CCCC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2,2-dimethylpropyl)cyclopentylmethanamine

1-(2,2-Dimethylpropyl)cyclopentylmethanamine: A Comprehensive Overview

1-(2,2-Dimethylpropyl)cyclopentylmethanamine, also known by its CAS number 1525506-32-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a substituted amine group. The presence of the dimethylpropyl substituent adds complexity to its molecular architecture, making it a subject of interest for researchers exploring novel chemical functionalities.

The synthesis of 1-(2,2-Dimethylpropyl)cyclopentylmethanamine involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint and enhancing yield. The compound's structure allows for various functionalization pathways, making it versatile for applications in drug discovery and polymer chemistry.

One of the most promising areas of research involving this compound is its potential use in pharmaceuticals. Studies have shown that the cyclopentane ring can serve as a scaffold for bioactive molecules, potentially leading to new drug candidates with improved pharmacokinetic profiles. Additionally, the presence of the dimethylpropyl group enhances lipophilicity, which is crucial for drug delivery systems targeting specific tissues or organs.

In materials science, 1-(2,2-Dimethylpropyl)cyclopentylmethanamine has been explored as a building block for advanced polymers. Its ability to form stable bonds under mild conditions makes it ideal for creating high-performance materials with tailored properties. Recent research has focused on its use in creating biodegradable polymers, aligning with global efforts to develop sustainable materials.

The compound's reactivity is another area of intense study. Researchers have investigated its participation in various organic reactions, including nucleophilic substitutions and cycloadditions. These studies have revealed that the compound exhibits unique reactivity patterns due to the electronic effects of its substituents. Such insights are valuable for designing new synthetic pathways and optimizing existing ones.

In terms of safety and handling, 1-(2,2-Dimethylpropyl)cyclopentylmethanamine is classified as a non-hazardous chemical under standard conditions. However, proper precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

The future outlook for this compound is bright, with ongoing research exploring its applications in fields such as nanotechnology and green chemistry. Its unique combination of structural features positions it as a valuable tool for addressing some of the most pressing challenges in modern science.